2,5-dimethyl-N-((1-nicotinoylpiperidin-4-yl)methyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C19H23N3O3/c1-13-10-17(14(2)25-13)18(23)21-11-15-5-8-22(9-6-15)19(24)16-4-3-7-20-12-16/h3-4,7,10,12,15H,5-6,8-9,11H2,1-2H3,(H,21,23)
• InChI Key: AKFCNPAMGSGLFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

2,5-dimethyl-N-((1-nicotinoylpiperidin-4-yl)methyl)furan-3-carboxamide, also known as DMFP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMFP is a furanocarboxamide derivative that has been synthesized through various methods and has been shown to have promising results in pre-clinical studies.

Scientific Research Applications

Antiprotozoal Agents

Research has identified compounds structurally related to 2,5-dimethyl-N-((1-nicotinoylpiperidin-4-yl)methyl)furan-3-carboxamide as potent antiprotozoal agents. Specifically, analogs have been synthesized and tested for activity against Trypanosoma b. rhodesiense and Plasmodium falciparum, demonstrating significant in vitro and in vivo efficacy. These compounds, including various substituted furan derivatives, highlight the potential of furan-based structures for developing new treatments for protozoal infections (Ismail et al., 2004; Ismail et al., 2003).

Influenza A Virus Inhibitors

A study on furan-carboxamide derivatives, including compounds with a 2,5-dimethyl substitution, has uncovered their efficacy as novel inhibitors of the lethal H5N1 influenza A virus. These findings offer a new scaffold for anti-influenza agents, expanding the arsenal against flu pandemics and seasonal outbreaks (Yongshi et al., 2017).

Electrochemical Studies

Electrochemical studies have explored the properties of furan derivatives, including those structurally related to 2,5-dimethyl-N-((1-nicotinoylpiperidin-4-yl)methyl)furan-3-carboxamide. These studies provide insights into the electrochemical behavior and potential applications of these compounds in various fields, including materials science and pharmaceutical development (Konstantinov et al., 1971).

Antibacterial and Anti-inflammatory Properties

Research on furan-2(3H)-ones and their derivatives has indicated their potential antibacterial and anti-inflammatory properties. These studies suggest that furan-based compounds, by extension, may offer new avenues for the treatment of bacterial infections and inflammatory conditions, underscoring the versatility of furan derivatives in medicinal chemistry (Alam et al., 2011).

QSAR and Antimicrobial Activity

A series of furan-3-carboxamides has been synthesized and evaluated for antimicrobial activity, demonstrating the utility of these compounds against a range of microorganisms. QSAR studies further enhance the understanding of the relationship between chemical structure and biological activity, paving the way for the design of more effective antimicrobial agents (Zanatta et al., 2007).